Cas no 51856-29-2 (6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 2-formyl-, ethyl ester)

• Product Name: 6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 2-formyl-, ethyl ester
• CAS No: 51856-29-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 1574636
• Update Time: 2024-08-24

6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 2-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 2-formyl-, ethyl ester

• Inchi： 1S/C10H9NO3S/c1-2-14-10(13)8-4-6-3-7(5-12)15-9(6)11-8/h3-5,11H,2H2,1H3
• InChI Key： QXSJWEIPRFFMHV-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=CC2C=C(C=O)SC1=2

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Melting Point: 168 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 416.6±40.0 °C(Predicted)
• PSA: 59.16
• pka: 13?+-.0.30(Predicted)